Cas no 62176-40-3 (Benzoic acid, 5-bromo-2-(methylthio)-)

• Product Name: Benzoic acid, 5-bromo-2-(methylthio)-
• CAS No: 62176-40-3
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• CID: 455437
• PubChem ID: 4580490
• Update Time: 2025-04-24

Benzoic acid, 5-bromo-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(methylthio)-
• 5-bromo-2-methylsulfanylbenzoic acid
• 62176-40-3
• MFCD02729249
• Z1269196188
• EN300-4256072
• AKOS024113418
• DTXSID40404482
• CS-0204708
• SCHEMBL11770114
• 5-BROMO-2-(METHYLSULFANYL)BENZOIC ACID
• 5-Bromo-2-(methylthio)benzoic acid

• Inchi： 1S/C8H7BrO2S/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： JRDNZLIFVSCBHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)SC

Computed Properties

• Exact Mass: 245.93501
• Monoisotopic Mass: 245.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Additional information on Benzoic acid, 5-bromo-2-(methylthio)-

Comprehensive Overview of Benzoic acid, 5-bromo-2-(methylthio)- (CAS No. 62176-40-3): Properties, Applications, and Market Insights

Benzoic acid, 5-bromo-2-(methylthio)- (CAS No. 62176-40-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure featuring a bromine and a methylthio substituent, serves as a versatile intermediate in synthetic chemistry. Its CAS number, 62176-40-3, is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The chemical properties of 5-bromo-2-(methylthio)benzoic acid make it particularly valuable in the synthesis of complex molecules. With a molecular formula of C₈H₇BrO₂S, this compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its use in laboratory settings. Recent studies highlight its role in the development of novel pharmaceutical intermediates, especially in the creation of bioactive molecules targeting specific enzymatic pathways.

One of the most searched questions regarding Benzoic acid, 5-bromo-2-(methylthio)- revolves around its applications in drug discovery. Researchers are increasingly exploring its potential as a building block for antimicrobial agents and anti-inflammatory compounds. The presence of both bromine and methylthio groups enhances its reactivity, allowing for diverse chemical modifications. This adaptability makes it a preferred choice for medicinal chemists working on next-generation therapeutics.

In addition to pharmaceutical applications, 5-bromo-2-(methylthio)benzoic acid finds use in material science. Its incorporation into polymer matrices has been studied for creating advanced materials with tailored properties, such as improved thermal stability or enhanced electrical conductivity. These innovations align with the growing demand for high-performance materials in industries ranging from electronics to aerospace.

The market dynamics for Benzoic acid, 5-bromo-2-(methylthio)- reflect its rising importance. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial clients. Quality control remains a critical focus, as impurities can significantly impact the compound's efficacy in sensitive applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure batch-to-batch consistency.

Environmental and safety considerations are also key topics of interest. While Benzoic acid, 5-bromo-2-(methylthio)- is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. Researchers often inquire about storage conditions, with recommendations typically including airtight containers and protection from light to maintain stability.

Looking ahead, the future of 5-bromo-2-(methylthio)benzoic acid appears promising, with ongoing research exploring new synthetic routes and applications. Its role in green chemistry initiatives is particularly noteworthy, as scientists seek sustainable methods for its production. As the demand for specialized chemical intermediates grows, this compound is poised to remain a valuable asset in both academic and industrial settings.

For those seeking further technical details about Benzoic acid, 5-bromo-2-(methylthio)- (CAS No. 62176-40-3), consulting reputable chemical databases or supplier specifications is advised. The compound's unique combination of reactivity and stability ensures its continued relevance in cutting-edge chemical research and development.